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Compound of Interest

Compound Name: L-galactopyranose

Cat. No.: B7797501

This guide provides an in-depth look at the fundamental physicochemical properties of L-
galactopyranose, a monosaccharide of interest to researchers and professionals in the fields
of biochemistry and drug development.

Core Molecular Data

L-galactopyranose is a hexose sugar, an enantiomer of the more common D-
galactopyranose. Its core molecular attributes are fundamental to its chemical behavior and
interaction in biological systems.

The molecular formula for L-galactopyranose is C6H1206.[1][2][3][4][5] This formula indicates
that each molecule is composed of six carbon atoms, twelve hydrogen atoms, and six oxygen
atoms. The molecular weight of L-galactopyranose is approximately 180.16 g/mol .[1][3][4][5]

Property Value Source
Molecular Formula C6H1206 [L1[2103114115]
Molar Mass 180.16 g/mol [11[31[4115]
Exact Mass 180.06338810 Da [2][3]

Molecular Structure Visualization

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b7797501?utm_src=pdf-interest
https://www.benchchem.com/product/b7797501?utm_src=pdf-body
https://www.benchchem.com/product/b7797501?utm_src=pdf-body
https://www.benchchem.com/product/b7797501?utm_src=pdf-body
https://www.benchchem.com/product/b7797501?utm_src=pdf-body
https://www.chembk.com/en/chem/alpha-L-galactopyranose
https://www.lookchem.com/ProductWholeProperty_LCPL91630.htm
https://pubchem.ncbi.nlm.nih.gov/compound/L-galactopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-L-Galactopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/beta-L-galactopyranose
https://www.benchchem.com/product/b7797501?utm_src=pdf-body
https://www.chembk.com/en/chem/alpha-L-galactopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/L-galactopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-L-Galactopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/beta-L-galactopyranose
https://www.chembk.com/en/chem/alpha-L-galactopyranose
https://www.lookchem.com/ProductWholeProperty_LCPL91630.htm
https://pubchem.ncbi.nlm.nih.gov/compound/L-galactopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-L-Galactopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/beta-L-galactopyranose
https://www.chembk.com/en/chem/alpha-L-galactopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/L-galactopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-L-Galactopyranose
https://pubchem.ncbi.nlm.nih.gov/compound/beta-L-galactopyranose
https://www.lookchem.com/ProductWholeProperty_LCPL91630.htm
https://pubchem.ncbi.nlm.nih.gov/compound/L-galactopyranose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The relationship between the elemental components of L-galactopyranose can be
represented in a hierarchical diagram, illustrating the composition of the molecule from its
constituent atoms.
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Caption: Hierarchical representation of the elemental composition of L-galactopyranose.

This document is intended for informational purposes for a technical audience. The
experimental protocols for determining molecular weight, such as mass spectrometry, are
standardized and not detailed herein. For specific applications and advanced analytical data,
further consultation of chemical databases is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7797501#l|-galactopyranose-molecular-formula-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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